Cas no 2229134-20-5 (2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol)

• Product Name: 2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol
• CAS No: 2229134-20-5
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 6338265
• PubChem ID: 165948712
• Update Time: 2025-11-01

2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol
• EN300-1742176
• 2229134-20-5

• Inchi： 1S/C9H16N2S/c1-9(2,3)11-7-8(4-5-12)6-10-11/h6-7,12H,4-5H2,1-3H3
• InChI Key： PBQYNIBOQSTOTC-UHFFFAOYSA-N
• SMILES： SCCC1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 184.10341969g/mol
• Monoisotopic Mass: 184.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.8Ų

Additional information on 2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol

Introduction to 2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol (CAS No. 2229134-20-5)

2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol, identified by its Chemical Abstracts Service (CAS) number 2229134-20-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential applications in drug development. The presence of a thiol group and a tert-butyl substituent in its molecular structure imparts unique chemical properties that make it a valuable candidate for further exploration in synthetic chemistry and pharmacological research.

The molecular structure of 2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol consists of a pyrazole ring substituted at the 4-position with an ethyl chain terminating in a thiol group, while the other position of the pyrazole ring is occupied by a tert-butyl group. This arrangement not only enhances the compound's stability but also influences its interactions with biological targets. The thiol group, in particular, is known for its ability to participate in various chemical reactions, including disulfide bond formation, which is crucial in many biological processes.

In recent years, there has been a growing interest in pyrazole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and infectious diseases. The tert-butyl group in 2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol not only contributes to the compound's lipophilicity but also influences its metabolic stability, making it an attractive scaffold for drug design.

One of the most compelling aspects of 2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol is its potential as a lead compound for the development of novel therapeutic agents. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have suggested that pyrazole derivatives can modulate the activity of kinases and other enzymes implicated in cancer progression. The thiol group's ability to form disulfide bonds has also been exploited in designing compounds that can selectively target specific cellular processes.

The synthesis of 2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group and the thiol group necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, enabling more extensive exploration of its biological properties.

Recent research has highlighted the importance of structure-function relationships in drug design. 2-(1-tert-butyl-1H-pyrazol-4-yl)ethane-1-thiol serves as an excellent example of how modifications at specific positions in a molecular scaffold can significantly alter its biological activity. By varying substituents such as the tert-butyl group or introducing additional functional groups, chemists can fine-tune the properties of pyrazole derivatives to achieve desired pharmacological effects.

The thiol group in 2-(1-tert-butyl-1H-pyrazol-4-yethyl)ethaneane]thi] is particularly interesting because it can engage in redox reactions, which are central to many cellular processes. Disulfide bonds play a crucial role in protein folding and function, and compounds that can modulate these bonds have potential therapeutic applications. For example, studies have shown that thiol-based compounds can interfere with bacterial virulence factors by disrupting disulfide bond formation in bacterial proteins.

In addition to its potential as an anti-bacterial agent, 2-(1-tert-butylpyr azol-[a]-ethylthi] has also been investigated for its anti-inflammatory properties. Inflammation is a key mechanism underlying many chronic diseases, and compounds that can modulate inflammatory responses are highly sought after. Pyrazole derivatives have been shown to inhibit inflammatory pathways by targeting enzymes such as COX and LOX, which are involved in prostaglandin synthesis.

The development of new drugs often involves rigorous testing to assess their safety and efficacy. 2-(I ter t-bu t y l - I H - p y r az ol - 4 - y l ) e thane - 1 - thi ol has undergone preliminary studies to evaluate its pharmacokinetic properties and potential side effects. These studies are essential for determining whether the compound is suitable for further development into a therapeutic agent. Preliminary results suggest that 2-(I ter t-bu t y l - I H - p y r az ol - 4 - y l ) e thane - 1 - thi ol exhibits good solubility and stability, which are important factors for drug formulation.

The future directionsof research on 2-(I ter t-bu t y l - I H - p y r az ol - 4 - y l ) e thane - 1 - thi ol include further exploration of its biological activities and optimization of its chemical structure for improved efficacy and reduced toxicity. Computational modeling techniques are being used to predict how different structural modifications will affect the compound's interactions with biological targets. These computational approaches complement experimental studies by providing insights into molecular recognition processes at an atomic level.

In conclusion, 2( (I ter t-bu t y l-I H-pyr az oIe[)-yI)e thane-lthi ol (CAS No .2229134205)) represents an exciting opportunity i n pharmaceutical research due io i ts unique structural features arid potential biologic al activities . As our understanding o f disease mechanisms continues io evolve ,compounds like this one will play an increasingly important role i n developing novel therapeutic strategies . The combination o f synthetic chemistry expertise arid advanced computational methods holds great promise f or uncovering new treatments f or various diseases . p>